Cas no 1245648-40-1 (2-Cyclopropyl-6-phenylpyrazine)

• Product Name: 2-Cyclopropyl-6-phenylpyrazine
• CAS No: 1245648-40-1
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 1035321
• PubChem ID: 71302532
• Update Time: 2025-10-29

2-Cyclopropyl-6-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-6-phenylpyrazine
• Pyrazine, 2-cyclopropyl-6-phenyl-
• 1245648-40-1
• DTXSID90744668

• MDL： MFCD17677328
• Inchi： 1S/C13H12N2/c1-2-4-10(5-3-1)12-8-14-9-13(15-12)11-6-7-11/h1-5,8-9,11H,6-7H2
• InChI Key： HBSYSPYEVXFMHQ-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CN=CC=1C1CC1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-Cyclopropyl-6-phenylpyrazine

Recent Advances in the Study of 2-Cyclopropyl-6-phenylpyrazine (CAS: 1245648-40-1)

2-Cyclopropyl-6-phenylpyrazine (CAS: 1245648-40-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyrazine core substituted with a cyclopropyl and a phenyl group, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic pathways. The unique structural features of 2-Cyclopropyl-6-phenylpyrazine make it a promising candidate for the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of 2-Cyclopropyl-6-phenylpyrazine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in neurodegenerative pathways. The study employed a combination of in vitro assays and computational modeling to identify the binding interactions between 2-Cyclopropyl-6-phenylpyrazine and its target proteins. These findings suggest that the compound could serve as a lead structure for the development of new drugs targeting Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 2-Cyclopropyl-6-phenylpyrazine has also shown promise as an antimicrobial agent. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits broad-spectrum activity against a range of bacterial and fungal pathogens. The study highlighted the compound's ability to disrupt microbial cell membranes, leading to cell death. This mechanism of action is particularly advantageous, as it reduces the likelihood of resistance development, a major challenge in antimicrobial therapy.

The synthesis of 2-Cyclopropyl-6-phenylpyrazine has also been a topic of interest in the chemical literature. A novel synthetic route, described in Organic Letters (2023), offers a more efficient and scalable method for producing the compound. This approach utilizes a palladium-catalyzed cross-coupling reaction, which significantly improves the yield and purity of the final product. The development of such synthetic methodologies is critical for enabling further pharmacological studies and potential commercialization of the compound.

Despite these advancements, challenges remain in the clinical translation of 2-Cyclopropyl-6-phenylpyrazine. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of 2-Cyclopropyl-6-phenylpyrazine from the laboratory to the clinic.

In conclusion, 2-Cyclopropyl-6-phenylpyrazine (CAS: 1245648-40-1) represents a promising scaffold for drug discovery, with potential applications in neurology and infectious disease. The latest research highlights its diverse biological activities and advances in synthetic chemistry, paving the way for future therapeutic development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be essential for realizing its full potential in the biomedical field.